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Compound of Interest

Compound Name: Dimethylphosphinic acid

Cat. No.: B1211805

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
dimethylphosphinic acid, tailored for laboratory and research and development
environments. The information is compiled from various safety data sheets and regulatory
guidelines to ensure a high standard of safety and operational excellence.

Chemical and Physical Properties

Dimethylphosphinic acid is an organophosphorus compound with the chemical formula
(CHs)2P(O)OH. A clear understanding of its physical and chemical properties is fundamental to
its safe handling.
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Property Value

CAS Number 3283-12-3

Molecular Formula C2H702P

Molecular Weight 94.05 g/mol [1]

Appearance Solid

Melting Point 85-89 °C[1]

Boiling Point No data available

Solubility Soluble in water and organic solvents.[1]

Stable under recommended storage conditions.

Stability
[2]

Hazard Identification and Classification

Dimethylphosphinic acid is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
L H315: Causes skin irritation[3]
Skin Irritation 2
[4]
o H319: Causes serious eye
Eye Irritation 2

irritation[3][4]

Specific Target Organ Toxicity ] o
) 3 (Respiratory tract irritation)
(Single Exposure)

H335: May cause respiratory
irritation[3][4]

Signal Word: Warning[3][5]

Toxicological Data

Comprehensive toxicological data for dimethylphosphinic acid is limited in publicly available

literature. Much of the available information is qualitative or derived from structurally similar
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compounds.

Toxicity Endpoint Species Route Value
No definitive data
available for
dimethylphosphinic
Acute Oral Toxicity acid. One study on a
Rat Oral

(LD50)

related compound,
methylphosphinic
acid, reported an
LD50 of 940 mg/kg.[6]

Acute Dermal Toxicity

No data available

Acute Inhalation

Toxicity

No data available

Skin

Corrosion/Irritation

Rabbit Dermal

Non-irritant in one
study following OECD
Guideline 404.[7]
However, it is
classified as a skin
irritant.[3][4]

Serious Eye

Damage/Irritation

Classified as causing

serious eye irritation.

[3]4]

Respiratory or Skin

Sensitization

No data available

Germ Cell
Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Experimental Protocols
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Detailed experimental protocols for assessing the safety of chemicals are established by
organizations such as the Organisation for Economic Co-operation and Development (OECD).
The following are summaries of key protocols relevant to the hazards of dimethylphosphinic
acid.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test provides information on the potential for a substance to cause skin irritation or
corrosion.[2]

o Test System: Healthy, young adult albino rabbits.
» Methodology:
o Approximately 24 hours before the test, the animal's back is clipped free of fur.

o Adose of 0.5 g of the solid test substance is applied to a small area (approx. 6 cm?) of the
skin and covered with a gauze patch.[2]

o The patch is secured with a semi-occlusive dressing for a 4-hour exposure period.[2]
o After 4 hours, the patch and any residual test substance are removed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.[8]

o Dermal reactions are scored according to a standardized grading system.[8]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.[1][9]
o Test System: Healthy, young adult albino rabbits.

o Methodology:
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o Asingle dose of the test substance (0.1 mL for liquids or not more than 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal.[4] The other eye serves as a
control.[1]

o The eyelids are gently held together for about one second.

o The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and
swelling at 1, 24, 48, and 72 hours after application.[1]

o Ocular lesions are scored using a standardized system.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)

This in vitro test is widely used to assess the mutagenic potential of a chemical.

o Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for
a specific amino acid (e.g., histidine).

o Methodology:

o The bacterial tester strains are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix from rat liver).

o The mixture is incubated and then plated on a minimal agar medium lacking the required
amino acid.

o After a suitable incubation period, the number of revertant colonies (colonies that have
mutated back to being able to synthesize the amino acid) is counted.

o A substance is considered mutagenic if it causes a concentration-related increase in the
number of revertant colonies compared to the negative control.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure a safe working environment.
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Personal Protective Equipment (PPE)

The following PPE should be worn when handling dimethylphosphinic acid:

o Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.[7]

¢ Skin Protection:

o Gloves: Handle with impervious gloves that have been inspected prior to use.[7] Use
proper glove removal technique.

o Clothing: Wear a lab coat and other protective clothing as necessary to prevent skin
contact.

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate
or if dusts are generated.[10]

Engineering Controls

o Work in a well-ventilated area.

¢ Use a chemical fume hood for procedures that may generate dust or aerosols.

Storage

e Store in a cool, dry, and well-ventilated place.[10]
o Keep containers tightly closed when not in use.[10]
» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

The following diagram outlines the initial first aid response in case of exposure.
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First Aid Response Workflow

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[7]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[7]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7]

Accidental Release Measures

The following workflow should be followed in the event of a spill.
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Accidental Spill Response Workflow

* Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing vapors, mist, or gas.[7]

* Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

* Methods for Cleaning Up: Cover the powder spill with a plastic sheet or tarp to minimize
spreading. Take up mechanically and place in suitable, closed containers for disposal.[10]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

o Specific Hazards: Hazardous combustion products may include carbon oxides and
phosphorus oxides.

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

Disposal Considerations

Dispose of contaminated materials and waste in accordance with local, state, and federal
regulations. Do not allow the chemical to enter drains or waterways.

Ecotoxicological Information

Data on the ecotoxicity of dimethylphosphinic acid is very limited.

Endpoint Species Value

Toxicity to fish No data available

48-hour EC50: 8.3 mg/L (in a
Daphnia magna study on a substance following
OECD 202)[10]

Toxicity to daphnia and other

aguatic invertebrates

Toxicity to algae No data available

No data available. Standard
tests like OECD 301 can be
used to determine ready
biodegradability.[11]

Biodegradability

This guide is intended to provide essential safety and handling information. It is not a substitute
for a thorough review of the Safety Data Sheet (SDS) provided by the supplier and adherence
to all institutional safety protocols. Always perform a risk assessment before starting any new
procedure involving this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Dimethylphosphinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211805#dimethylphosphinic-acid-safety-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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